Cas no 174628-56-9 (Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)-)
174628-56-9 structure
Product Name:Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)-
CAS No:174628-56-9
MF:C12H11Br2N3O2S
MW:421.107639551163
CID:230469
PubChem ID:252550
Update Time:2025-04-19
Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)-
- 4-amino-N-(4-amino-3,5-dibromophenyl)benzenesulfonamide
- 174628-56-9
- NSC74604
- DTXSID20169860
- 4-amino-N-(4-amino-3,5-dibromo-phenyl)benzenesulfonamide
- Benzenesulfonamide, 4-amino-N-(4-amino-3,5-dibromophenyl)-
- NSC 74604
- NSC-74604
-
- Inchi: 1S/C12H11Br2N3O2S/c13-10-5-8(6-11(14)12(10)16)17-20(18,19)9-3-1-7(15)2-4-9/h1-6,17H,15-16H2
- InChI Key: AQWPYFPOMGQZKF-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1)NS(C1C=CC(=CC=1)N)(=O)=O)Br)N
Computed Properties
- Exact Mass: 418.89393
- Monoisotopic Mass: 418.89387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 98.21
Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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